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Cat. No.: B560150 Get Quote

Introduction

Selonsertib is a selective, small-molecule inhibitor of Apoptosis Signal-regulating Kinase 1

(ASK1). ASK1 is a key component of the mitogen-activated protein kinase (MAPK) signaling

cascade, which is activated by various stress signals, including oxidative stress and

inflammatory cytokines.[1] Once activated, ASK1 phosphorylates and activates downstream

kinases, primarily MKK4/7 and MKK3/6, which in turn phosphorylate and activate c-Jun N-

terminal kinase (JNK) and p38 MAPK, respectively.[2][3] The activation of the JNK and p38

pathways plays a crucial role in mediating cellular responses that lead to inflammation,

apoptosis, and fibrosis.[1]

Given its mechanism, Selonsertib is investigated for its therapeutic potential in diseases where

ASK1-mediated stress signaling is a key driver, such as liver diseases.[2][4][5] By inhibiting

ASK1, Selonsertib is expected to reduce the phosphorylation of its downstream targets, JNK

and p38.[3][4] This application note provides a detailed protocol for utilizing Western blotting to

detect and quantify the dose-dependent effects of Selonsertib on p-JNK and p-p38 levels in a

cellular model.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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